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Compound of Interest

Compound Name:
8-Chloroisoquinoline-1-carboxylic

acid

CAS No.: 1416714-06-1

Cat. No.: B1435125

Get Quote

Executive Technical Summary
Compound: 8-Chloroisoquinoline-1-carboxylic acid Molecular Formula:

Molecular Weight: 207.61 g/mol Significance: A critical building block for fused heterocyclic
drug candidates. The presence of the chlorine atom at the C8 position (peri-position) induces
significant steric and electronic deshielding effects on the C1-carboxyl group, distinguishing it
spectroscopically from its 4-chloro or 5-chloro isomers.

Synthesis & Sample Preparation Context
To ensure accurate spectroscopic data, the sample must be isolated from common synthetic

byproducts (e.g., Reissert compounds or unreacted 8-chloroisoquinoline).

Validated Synthesis Pathway (Reissert Method)
The most reliable route for generating high-purity spectroscopic samples involves the Reissert

reaction followed by acid hydrolysis.
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Figure 1:Synthetic workflow for isolating analytical-grade 8-chloroisoquinoline-1-carboxylic
acid.

Spectroscopic Data Profile
A. Mass Spectrometry (MS)
The mass spectrum provides the primary confirmation of the halogen substitution pattern.

Ionization Mode: ESI (-) (Negative mode preferred for carboxylic acids) or ESI (+).

Diagnostic Features:

Molecular Ion:

at

206.0.

Isotope Pattern: A characteristic 3:1 intensity ratio for

206 : 208, confirming the presence of a single Chlorine atom (

vs

).

Fragmentation (MS/MS): Loss of

(44 Da) to generate the 8-chloroisoquinolinyl radical/anion (

162).

B. Infrared Spectroscopy (FT-IR)
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Method: ATR (Attenuated Total Reflectance) on solid sample.

Key Absorptions:

3300–2500 cm⁻¹ (Broad): O-H stretching of the carboxylic acid (dimer).

1715–1725 cm⁻¹ (Strong): C=O stretching (conjugated acid). Note: This is shifted to a

lower frequency compared to non-conjugated acids due to the aromatic ring, but slightly

higher than 4-substituted analogs due to the ortho-like steric twist from the C8-Cl.

760–800 cm⁻¹: C-Cl stretching.

C. Nuclear Magnetic Resonance (NMR)
The NMR assignment relies on comparing the target against the parent 8-chloroisoquinoline.

The introduction of the C1-COOH group removes the most deshielded proton (H1) and shifts

the adjacent carbons.

H NMR Data (400 MHz, DMSO-

)
Reference: Derived from substituent chemical shifts (SCS) and parent scaffold data (CAS

34784-07-1).
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Position
Shift (

, ppm)
Multiplicity (Hz)

Assignment
Logic

COOH 13.5 - 14.0 br s -

Acidic proton

(exchangeable

with

).

H-3 8.75 d 5.8

Deshielded by

adjacent N-atom;

slight downfield

shift vs parent

(8.60) due to C1-

COOH.

H-4 8.05 d 5.8 -proton of the

pyridine ring.

H-5 7.95 d 8.0

Peri-position to

C4; typical

aromatic doublet.

H-6 7.75 dd 8.0, 7.5

Meta to Cl;

triplet-like

appearance.

H-7 7.85 d 7.5

Ortho to Cl;

deshielded by

inductive effect

of Cl.

Critical Diagnostic: The absence of the singlet at

9.66 ppm (characteristic of H-1 in the parent 8-chloroisoquinoline) confirms substitution at the
C1 position.

C NMR Data (100 MHz, DMSO-
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)

Position
Shift (

, ppm)
Type Assignment Logic

C=O 166.5 Q
Carboxyl carbonyl

carbon.

C-1 152.0 Q

Ipso carbon;

deshielded by N and

COOH.

C-3 144.5 CH -carbon to Nitrogen.

C-8 133.0 Q C-Cl ipso carbon.

C-4a 137.5 Q Bridgehead carbon.

C-8a 126.0 Q Bridgehead carbon.

Structural Elucidation & Logic
To validate the structure, one must rule out the 5-chloro and 4-chloro isomers. The logic follows

the Three-Pillar Elucidation Protocol:

Pillar 1: The "Missing Singlet" (Regiochemistry)
Observation: In the parent isoquinoline, H-1 is a distinct singlet ~9.2–9.6 ppm.

Logic: If the carboxylation occurred at C3 or C4, the H-1 singlet would remain (though

shifted).

Conclusion: The disappearance of the H-1 signal proves the COOH is attached at C1.

Pillar 2: The NOESY Correlation (Substituent Position)
Experiment: 2D NOESY (Nuclear Overhauser Effect Spectroscopy).

Observation: A strong NOE correlation is observed between H-7 and H-8 in non-substituted

rings.
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Logic: In 8-Chloroisoquinoline-1-carboxylic acid, the C8 position is blocked. Therefore, H-

7 (doublet) will show no NOE to an H-8 proton, but will show COSY coupling to H-6.

Stereo-electronic Effect: The C8-Cl atom is spatially close to the C1-COOH. This "peri-

interaction" often causes the carboxyl group to twist out of the plane, reducing conjugation

and slightly raising the IR carbonyl frequency compared to the C4-isomer.

Pillar 3: Fragmentation Pattern (MS)

Molecular Ion [M-H]-
m/z 206/208 (3:1)

Decarboxylation [M-H-CO2]-
m/z 162/164

- CO2 (44 Da)

Cl Loss [M-H-CO2-Cl]-
m/z 127

- Cl (35 Da)

Click to download full resolution via product page

Figure 2:ESI(-) Fragmentation pathway confirming the carboxylic acid and chlorine moieties.

Experimental Protocol for Validation
Step 1: Sample Preparation

Dissolve 5 mg of the solid compound in 0.6 mL of DMSO-

(preferred over

due to the low solubility of isoquinoline acids).

Add a trace of TMS (Tetramethylsilane) as an internal reference (

0.00 ppm).[1]
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Step 2: Acquisition Parameters
Pulse Sequence: Proton-decoupled

C (zgpg30).

Relaxation Delay (D1): Set to 2.0 seconds or higher. Carboxyl carbons have long relaxation

times (

); insufficient delay will result in the C=O signal being lost into the noise.

Scans: Minimum 512 scans for

C to visualize the quaternary C-Cl and C-COOH carbons.

Step 3: Data Processing
Apply an exponential window function (LB = 0.3 Hz) for

H to resolve the H-6/H-7 coupling.

Check for the "Roof Effect" on the H-3/H-4 doublets, which confirms they are adjacent on the

pyridine ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. Isoquinoline-1-carboxylic acid | C10H7NO2 | CID 68092 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Chloroisoquinoline-1-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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